2-(1-Isobutyl-1,7-diazaspiro[4.4]nonan-7-yl)-1,3,4-thiadiazole

• IUPAC Name: 2-[1-(2-methylpropyl)-1,7-diazaspiro[4.4]nonan-7-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C13H22N4S/c1-11(2)8-17-6-3-4-13(17)5-7-16(9-13)12-15-14-10-18-12/h10-11H,3-9H2,1-2H3
• InChI Key: JWWVPWMKUQSJGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCCC12CCN(C2)C3=NN=CS3
• Molecular Formula: C13H22N4S
• Molecular Weight: 266.41 g/mol

Description

2-(1-Isobutyl-1,7-diazaspiro[4.4]nonan-7-yl)-1,3,4-thiadiazole is a heterocyclic compound featuring a 1,3,4-thiadiazole core fused to a diazaspiro[4.4]nonane scaffold with an isobutyl substituent. The 1,3,4-thiadiazole moiety is known for its electron-deficient aromatic system, enabling diverse bioactivity through interactions with biological targets .

Comparison with Similar Compounds

Thiadiazole vs. Oxadiazole

A closely related analog, 2-(1,7-diazaspiro[4.4]nonan-7-yl)-1,3,4-oxadiazole (CAS 646056-07-7), replaces the sulfur atom in the thiadiazole ring with oxygen. While the oxadiazole derivative has a molecular weight of 194.23 g/mol, the thiadiazole variant (target compound) is heavier (~210–220 g/mol estimated), which may influence pharmacokinetic properties .

Thiadiazole-Linked Heterocycles

• Benzothiazole-thiadiazole hybrids: Compounds like 2-[(6-fluoro-1,3-benzothiazole-2-yl)amino]-N-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]acetamide demonstrate potent anticonvulsant activity (100% effectiveness in MES assays), attributed to hydrophobic interactions via the benzothiazole domain .
• Pyrazole-thiadiazole derivatives: Derivatives synthesized from N-(4-nitrophenyl)acetohydrazonoyl bromide exhibit enhanced antimicrobial activity against E. coli and C. albicans, with nitro and methyl groups contributing to electron-withdrawing and steric effects .

Substituent Effects

Isobutyl vs. Aryl Groups

The isobutyl substituent in the target compound contrasts with aryl groups in analogs like 5-(3-methoxyphenyl)-2-(2-trifluoromethylphenylamino)-1,3,4-thiadiazole (ST10). ST10’s trifluoromethylphenyl group enhances antitumor activity (IC₅₀ < 10 µM in breast cancer cells) by promoting hydrophobic interactions and metabolic stability .

Amino and Carboxamide Modifications

Amino-substituted derivatives (e.g., 5-phenyl-1,3,4-thiadiazol-2-amine) show moderate antibacterial activity, while carboxamide-linked variants (e.g., N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]acetamide) exhibit improved solubility and antifungal potency .

Table 1: Key Bioactive 1,3,4-Thiadiazole Derivatives

Compound Name	Substituents/Modifications	Bioactivity (Target)	Efficacy/IC₅₀	Reference
Target Compound	Isobutyl-diazaspiro[4.4]nonane-thiadiazole	Not reported (predicted antimicrobial)	N/A
ST10	3-Methoxyphenyl, trifluoromethylphenyl	Antitumor (MCF-7, MDA-MB-231)	IC₅₀ < 10 µM
5-(4-Nitrophenyl)-1,3,4-thiadiazole	4-Nitrophenyl	Antimicrobial (E. coli)	MIC: 8 µg/mL
N-[5-(4-Methoxyphenyl)-thiadiazol-2-yl]	4-Methoxyphenyl, benzothiazole	Anticonvulsant (MES model)	100% protection
SA13-SA18	Thiosemicarbazide derivatives	Antibacterial (B. mycoides)	MIC: 16–32 µg/mL

Structure-Activity Relationship (SAR) Insights

Electron-Withdrawing Groups: Nitro (NO₂) and trifluoromethyl (CF₃) groups enhance antimicrobial and antitumor activity by increasing electrophilicity and target binding .

Hydrophobic Domains : Isobutyl and benzothiazole moieties improve membrane penetration and hydrophobic interactions, critical for CNS activity (e.g., anticonvulsant effects) .

Conformational Rigidity: Diazaspiro and fused heterocycles (e.g., quinoxaline) reduce conformational flexibility, enhancing selectivity for enzymes like topoisomerase II .